Cas no 1417793-45-3 (2-Chloro-N-(6-chloropyrazin-2-yl)acetamide)

• Product Name: 2-Chloro-N-(6-chloropyrazin-2-yl)acetamide
• CAS No: 1417793-45-3
• MF: C₆H₅Cl₂N₃O
• MW: 206.029398679733
• MDL: MFCD22631806
• CID: 2091779
• PubChem ID: 71302520
• Update Time: 2025-05-20

2-Chloro-N-(6-chloropyrazin-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-(6-chloropyrazin-2-yl)acetamide
• DB-227848
• Z1618130565
• 2-Chloro-N-(6-chloro-pyrazin-2-yl)-acetamide
• AKOS024464538
• Acetamide, 2-chloro-N-(6-chloro-2-pyrazinyl)-
• DTXSID101254748
• 1417793-45-3

• MDL： MFCD22631806
• Inchi： 1S/C6H5Cl2N3O/c7-1-6(12)11-5-3-9-2-4(8)10-5/h2-3H,1H2,(H,10,11,12)
• InChI Key： AGMGAVIKUPBBNT-UHFFFAOYSA-N
• SMILES： ClCC(NC1C=NC=C(N=1)Cl)=O

Computed Properties

• Exact Mass: 204.9809672g/mol
• Monoisotopic Mass: 204.9809672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 54.9Ų

Additional information on 2-Chloro-N-(6-chloropyrazin-2-yl)acetamide

Compound 1417793-45-3: 2-Chloro-N-(6-chloropyrazin-2-yl)acetamide

The compound with CAS number 1417793-45-3, known as 2-Chloro-N-(6-chloropyrazin-2-yl)acetamide, is a significant molecule in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. Recent studies have highlighted its role in advanced materials development, particularly in the synthesis of high-performance polymers and electronic materials.

The chemical structure of 2-Chloro-N-(6-chloropyrazin-2-yl)acetamide consists of a pyrazine ring substituted with chlorine atoms at specific positions, which imparts it with distinct electronic properties. The presence of the acetamide group further enhances its reactivity and compatibility with other functional groups, making it a versatile building block in organic synthesis.

Recent research has focused on the synthesis and characterization of this compound, leveraging cutting-edge techniques such as microwave-assisted synthesis and computational modeling. These studies have revealed that 2-Chloro-N-(6-chloropyrazin-2-yl)acetamide exhibits excellent thermal stability and high reactivity under specific conditions, making it suitable for use in high-temperature applications.

In terms of applications, this compound has shown promise in the development of advanced materials such as conductive polymers and organic semiconductors. Its ability to form stable covalent bonds with other functional groups has been exploited in the creation of novel materials with tailored electronic properties.

The synthesis of 2-Chloro-N-(6-chloropyrazin-2-yl)acetamide involves a multi-step process that includes nucleophilic substitution and condensation reactions. Researchers have optimized these steps to improve yield and purity, ensuring that the compound can be produced on an industrial scale while maintaining its desired properties.

Furthermore, recent studies have explored the use of this compound in pharmaceutical applications, where its unique chemical structure could potentially serve as a scaffold for drug development. Its ability to interact with biological systems in a controlled manner has made it a subject of interest in medicinal chemistry.

In conclusion, the compound with CAS number 1417793-45-3, or 2-Chloro-N-(6-chloropyrazin-2-yl)acetamide, represents a valuable addition to the arsenal of chemicals used in modern materials science and organic synthesis. With ongoing research uncovering new applications and properties, this compound is poised to play a crucial role in advancing various technological fields.